1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: spiro[1H-furo[3,4-c]pyridine-3,4'-piperidine]
• InChI: InChI=1S/C11H14N2O/c1-4-13-7-10-9(1)8-14-11(10)2-5-12-6-3-11/h1,4,7,12H,2-3,5-6,8H2
• InChI Key: AYJYOTMPNCIHOG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(CO2)C=CN=C3

Description

1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine] is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 0.22 g (0.78 mmol) 1′-benzyl-1H-spiro[furo[3,4-c]pyridine-3,4′-piperidine] in 8 ml 2,2,2-trifluoroethanol was purged with argon prior to adding 0.08 g (10 mol %) palladium on activated charcoal. The flask was evacuated, refilled with hydrogen gas and stirred under an atmosphere of hydrogen gas for 20 h. The catalyst was filtered off and washed with ethanol. The filtrate was concentrated to dryness to give the title compound (0.16 g, quantitative, purity of approximately 95%) as a light yellow amorphous solid.